Cas no 644970-85-4 (4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4R)-)

(4R)-4-Methyl-4-isoxazolidinol hydrochloride is a chiral isoxazolidine derivative that serves as a valuable intermediate in organic synthesis and pharmaceutical research. The compound features a stereogenic center at the 4-position, with the (R)-configuration providing enantioselectivity for asymmetric synthesis applications. The hydrochloride salt form enhances stability and solubility, facilitating handling and purification processes. This heterocyclic scaffold is particularly useful in medicinal chemistry for constructing bioactive molecules targeting neurological and antimicrobial pathways, owing to its structural similarity to natural amino acid derivatives. The methyl substitution at the 4-position influences steric and electronic properties, enabling fine-tuning of reactivity. Its rigid isoxazolidine ring system contributes to conformational restriction in drug design, potentially improving target binding affinity and metabolic stability.

4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4R)- structure

644970-85-4 structure

Product Name:4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4R)-

CAS No:644970-85-4

MF:C₄H₁₀ClNO₂

MW:139.580700397491

CID:3308318

PubChem ID:68962815

Update Time:2025-07-02

4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4R)- Chemical and Physical Properties

Names and Identifiers

- 4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4R)-
- (R)-4-Methylisoxazolidin-4-ol hydrochloride
- SCHEMBL4222817
- (4R)-4-methyl-4-isoxazolidinol hydrochloride
- (4R)-4-methyl-1,2-oxazolidin-4-ol hydrochloride
- WBDGGIYZBHZWKO-PGMHMLKASA-N
- (4R)-4-methylisoxazolidin-4-ol hydrochoride
- (4R)-4-methylisoxazolidin-4-ol;hydrochloride
- (R)-4-Methylisoxazolidin-4-olhydrochloride
- 644970-85-4
- CS-0130179
- F82712
- (4R)-4-methyl-1,2-oxazolidin-4-ol;hydrochloride
- Inchi： 1S/C4H9NO2.ClH/c1-4(6)2-5-7-3-4;/h5-6H,2-3H2,1H3;1H/t4-;/m1./s1
- InChI Key： WBDGGIYZBHZWKO-PGMHMLKASA-N
- SMILES： Cl.O1C[C@@](C)(CN1)O

Computed Properties

Exact Mass: 139.0400063g/mol
Monoisotopic Mass: 139.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5Å²

4-ISOXAZOLIDINOL, 4-METHYL-, HYDROCHLORIDE, (4R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM540501-100mg	(R)-4-Methylisoxazolidin-4-ol hydrochloride	644970-85-4	95%+	100mg	$***	2023-05-30
1PlusChem	1P024V86-100mg	(R)-4-Methylisoxazolidin-4-ol hydrochloride	644970-85-4	≥98.0%	100mg	$1214.00	2023-12-16
Aaron	AR024VGI-100mg	(R)-4-Methylisoxazolidin-4-ol hydrochloride	644970-85-4	98%	100mg	$75.00	2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1200819-100mg	(R)-4-Methylisoxazolidin-4-ol hydrochloride	644970-85-4	98%	100mg	￥660.00	2024-05-05